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Compound of Interest

Compound Name: AS1842856

Cat. No.: B605605

For researchers, scientists, and drug development professionals utilizing AS1842856, ensuring
its proper disposal is a critical component of laboratory safety and environmental responsibility.
This document provides essential, step-by-step guidance for the safe handling and disposal of

AS1842856, aligning with general best practices for chemical waste management in a research
environment.

Understanding the Hazard Profile of AS1842856

AS1842856 is classified as a combustible solid. While specific detailed hazard data is limited,
this classification necessitates careful handling to prevent ignition and ensure safe disposal.
The information available from safety data sheets (SDS) provides a foundation for the following
procedural recommendations.

Quantitative Data Summary

Currently, there is no publicly available quantitative data specifying disposal concentration limits
or other numerical thresholds for AS1842856. Disposal procedures should adhere to the
general guidelines for chemical waste established by your institution's Environmental Health
and Safety (EHS) department and local regulations.

Parameter Value Source
Storage Class Code 11 - Combustible Solids [1]
WGK (Water Hazard Class) 1 - Slightly hazardous to water  [1]
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Step-by-Step Disposal Protocol for AS1842856

This protocol outlines the essential steps for the safe disposal of AS1842856 waste, including
pure compound, contaminated materials, and solutions.

1. Waste ldentification and Segregation:
e Solid Waste:

o Collect unused or expired AS1842856 powder in its original container or a clearly labeled,
compatible waste container.

o Label the container as "Hazardous Waste" and clearly identify the contents as
"AS1842856 (Combustible Solid)".

o Contaminated personal protective equipment (PPE) such as gloves and lab coats, as well
as consumables like weigh boats and pipette tips, should be collected in a designated,
sealed plastic bag or container labeled "Solid Chemical Waste - AS1842856".

e Liquid Waste:

o Solutions containing AS1842856 should be collected in a dedicated, leak-proof, and
chemically compatible container.

o Segregate halogenated and non-halogenated solvent waste streams if applicable.

o The container must be clearly labeled as "Hazardous Waste" with the full chemical name
"AS1842856" and the solvent(s) used.

o Empty Containers:

o The original container of AS1842856, once emptied, should be triple-rinsed with a suitable
solvent.

o The rinsate must be collected and disposed of as hazardous liquid waste.

o After triple-rinsing and air-drying, deface the original label and dispose of the container
according to your institution's guidelines for clean lab glass or plastic.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b605605?utm_src=pdf-body
https://www.benchchem.com/product/b605605?utm_src=pdf-body
https://www.benchchem.com/product/b605605?utm_src=pdf-body
https://www.benchchem.com/product/b605605?utm_src=pdf-body
https://www.benchchem.com/product/b605605?utm_src=pdf-body
https://www.benchchem.com/product/b605605?utm_src=pdf-body
https://www.benchchem.com/product/b605605?utm_src=pdf-body
https://www.benchchem.com/product/b605605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

2. Waste Accumulation and Storage:
» All waste containers must be kept securely closed except when adding waste.

o Store waste in a designated "Satellite Accumulation Area" (SAA) that is at or near the point of
generation.

o Ensure that the SAA is away from sources of ignition and incompatible chemicals.
e Do not mix AS1842856 waste with other incompatible waste streams.
3. Disposal Request and Pick-up:

e Once a waste container is full or is no longer being used, arrange for its disposal through
your institution's EHS department.

» Follow your institution's specific procedures for requesting a hazardous waste pick-up.

e Do not dispose of AS1842856 down the drain or in the regular trash.

Experimental Workflow for Disposal Decision-
Making

The following diagram illustrates the logical steps to be taken when disposing of chemical
waste such as AS1842856.
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AS1842856 Disposal Decision Workflow
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Caption: Disposal workflow for AS1842856.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. AS1842856 >98% (HPLC), solid, Foxo1l inhibitor, Calbiochem<SUP>®</SUP> | Sigma-
Aldrich [sigmaaldrich.com]

 To cite this document: BenchChem. [Proper Disposal of AS1842856: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605605#as1842856-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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